Cas no 2360559-77-7 ((5E)-5-[(4-Methylphenyl)methylene]-2-thioxo-4-thiazolidinone)
(5E)-5-[(4-Methylphenyl)methylene]-2-thioxo-4-thiazolidinone Chemical and Physical Properties
Names and Identifiers
-
- MFCD04969042
- EN300-26867636
- Z44301532
- (5E)-5-(4-methylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one
- 5-[(4-METHYLPHENYL)METHYLENE]-2-THIOXO-1,3-THIAZOLAN-4-ONE
- STK085784
- (5E)-5-[(4-methylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
- (E)-2-Mercapto-5-(4-methylbenzylidene)thiazol-4(5H)-one
- 2360559-77-7
- 5-[(4-methylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
- (5E)-2-mercapto-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one
- EN300-7381006
- AKOS000307360
- AKOS000412056
- 33992-80-2
- 5-(4-Methylbenzylidene)-2-thioxothiazolidine-4-one
- (5E)-5-[(4-Methylphenyl)methylene]-2-thioxo-4-thiazolidinone
-
- Inchi: 1S/C11H9NOS2/c1-7-2-4-8(5-3-7)6-9-10(13)12-11(14)15-9/h2-6H,1H3,(H,12,13,14)/b9-6+
- InChI Key: RAXPMQHOSGNELK-RMKNXTFCSA-N
- SMILES: S1/C(=C/C2=CC=C(C)C=C2)/C(=O)NC1=S
Computed Properties
- Exact Mass: 235.01255626g/mol
- Monoisotopic Mass: 235.01255626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 86.5Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 7.74±0.30(Predicted)
(5E)-5-[(4-Methylphenyl)methylene]-2-thioxo-4-thiazolidinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7381006-0.05g |
(5E)-5-[(4-methylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
2360559-77-7 | 0.05g |
$148.0 | 2023-07-10 | ||
| Enamine | EN300-26867636-0.05g |
5-[(4-methylphenyl)methylidene]-2-sulfanyl-4,5-dihydro-1,3-thiazol-4-one |
2360559-77-7 | 95.0% | 0.05g |
$2755.0 | 2025-03-11 |
(5E)-5-[(4-Methylphenyl)methylene]-2-thioxo-4-thiazolidinone Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on (5E)-5-[(4-Methylphenyl)methylene]-2-thioxo-4-thiazolidinone
Introducing (5E)-5-[(4-Methylphenyl)methylene]-2-thioxo-4-thiazolidinone (CAS No. 2360559-77-7): A Compound with Promising Applications in Modern Chemical Biology
CAS No. 2360559-77-7 refers to a specialized organic compound, (5E)-5-[(4-Methylphenyl)methylene]-2-thioxo-4-thiazolidinone, which has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the thiazolidinone class, a heterocyclic structure known for its versatility in medicinal chemistry. The presence of a thioxo group and an aromatic substituent at the 4-methylphenyl position contributes to its distinctive reactivity and potential biological activity.
The molecular framework of (5E)-5-[(4-Methylphenyl)methylene]-2-thioxo-4-thiazolidinone is characterized by a rigid thiazolidinone core, which is flanked by a conjugated system involving the double bond and the phenyl ring. This conjugation not only influences the electronic properties of the molecule but also enhances its potential for interactions with biological targets. The compound’s (5E) configuration indicates the geometry of the double bond, which is a crucial factor in determining its pharmacokinetic behavior and binding affinity.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with higher precision. Studies using molecular docking simulations have suggested that (5E)-5-[(4-Methylphenyl)methylene]-2-thioxo-4-thiazolidinone may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. Specifically, its structural features are reminiscent of molecules that have shown promise in anti-inflammatory and anti-proliferative applications.
One of the most intriguing aspects of this compound is its potential role as a scaffold for drug discovery. The thioxo group and the aromatic ring provide multiple sites for functionalization, allowing chemists to modify the molecule and explore its pharmacological profile further. Researchers are particularly interested in how variations around the core structure might alter its bioactivity, making it a valuable candidate for structure-activity relationship (SAR) studies.
In vitro studies have begun to unravel the mechanistic aspects of (5E)-5-[(4-Methylphenyl)methylene]-2-thioxo-4-thiazolidinone. Initial experiments suggest that it may interfere with key signaling pathways by binding to specific targets. For instance, its ability to modulate enzyme activity could make it relevant in developing treatments for metabolic disorders or neurological conditions where enzyme dysregulation plays a critical role.
The synthesis of this compound presents an interesting challenge due to its complex heterocyclic core. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Recent innovations in synthetic methodology, such as transition-metal-catalyzed reactions, have provided more efficient pathways for constructing thiazolidinone derivatives like (5E)-5-[(4-Methylphenyl)methylene]-2-thioxo-4-thiazolidinone.
The pharmacokinetic properties of CAS No. 2360559-77-7 are also under investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic potential. Preliminary data indicate that it may exhibit favorable solubility and stability, which are critical factors for drug formulation and delivery.
As research progresses, collaborations between chemists and biologists will be crucial in validating these early findings. Experimental validation through cell-based assays and animal models will provide more definitive insights into the biological relevance of (5E)-5-[(4-Methylphenyl)methylene]-2-thioxo-4-thiazolidinone. Such interdisciplinary efforts are essential for translating laboratory discoveries into viable therapeutic options.
The growing interest in heterocyclic compounds like (5E)-5-[(4-Methylphenyl)methylene]-2-thioxo-4-thiazolidinone underscores their importance in modern drug discovery. These molecules offer a rich structural diversity that can be leveraged to develop novel treatments targeting an array of diseases. As our understanding of their mechanisms improves, so too does our ability to harness their potential for human health.
2360559-77-7 ((5E)-5-[(4-Methylphenyl)methylene]-2-thioxo-4-thiazolidinone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)